Cas no 2172051-06-6 ((4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride)

• Product Name: (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride
• CAS No: 2172051-06-6
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5462218
• PubChem ID: 132372509
• Update Time: 2025-08-03

(4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,5,6,7-Tetrahydro-1H-benzo[d]imidazol-2-yl)methanol hydrochloride
• 4,5,6,7-tetrahydro-1h-1,3-benzodiazol-2-ylmethanol hydrochloride
• 4,5,6,7-tetrahydro-1H-benzimidazol-2-ylmethanol;hydrochloride
• starbld0031305
• Z3037884248
• (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride

• Inchi： 1S/C8H12N2O.ClH/c11-5-8-9-6-3-1-2-4-7(6)10-8;/h11H,1-5H2,(H,9,10);1H
• InChI Key： KISOKDKVJHQCDX-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC2=C(CCCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 48.9

Additional information on (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride

Introduction to (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride (CAS No. 2172051-06-6)

Compound (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride, identified by its CAS number 2172051-06-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-documented for its diverse pharmacological properties. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further research and development in medicinal chemistry.

The benzodiazole core structure of this compound is known for its potential anxiolytic, sedative, and muscle relaxant effects. These properties are attributed to the interaction of the benzodiazole moiety with the gamma-aminobutyric acid (GABA) receptor system in the central nervous system. The presence of a hydroxymethyl group at the 2-position and a tetrahydropyridine ring at the 1-position adds unique characteristics to this molecule, influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of new therapeutic agents. Specifically, modifications in the benzodiazole ring system have led to compounds with improved selectivity and reduced side effects. The compound (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride has been investigated for its potential role in treating neurological disorders. Its structural features suggest that it may interact with specific enzymes and receptors involved in neurodegenerative diseases.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. The hydroxymethyl group provides a site for further functionalization, allowing chemists to design derivatives with tailored properties. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

The hydrochloride salt form of this compound enhances its stability and solubility in aqueous solutions. This property is particularly important for pharmaceutical applications, where bioavailability and shelf life are critical factors. The improved solubility also facilitates its use in formulation development, enabling easier administration through various routes.

Current research is focusing on understanding the mechanisms by which benzodiazole derivatives exert their effects. Advanced computational methods and experimental techniques are being employed to elucidate the interactions between these compounds and biological targets. The compound (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride is being studied as part of this effort to identify new therapeutic opportunities.

In addition to its potential neurological applications, this compound has shown promise in preliminary studies related to anti-inflammatory and analgesic effects. The unique structural features of the benzodiazole ring system may contribute to these additional pharmacological activities. Further investigation is needed to fully understand the spectrum of its biological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. These improvements are essential for scaling up production for research and commercial purposes.

The safety profile of (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride is another critical aspect that has been evaluated in preclinical studies. These studies aim to assess potential toxicity and side effects before human trials can begin. The results from these evaluations will provide valuable insights into its suitability for therapeutic use.

In conclusion, compound (4,5,6,7-tetrahydro-1H-1,3-benzodiazol-2-yl)methanol hydrochloride (CAS No. 2172051-06-6) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for developing new drugs. Ongoing studies will continue to explore its therapeutic potential and optimize its synthesis for practical applications.